Cas no 1119452-62-8 (N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide)

• Product Name: N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide
• CAS No: 1119452-62-8
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• MDL: MFCD12026809
• CID: 1069786
• PubChem ID: 25219225
• Update Time: 2025-04-20

N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide
• N-Cyclopropyl-3-(5-((ethylamino)methyl)-1,2,4-oxadiazol-3-yl)benzamide
• N-cyclopropyl-3-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]benzamide
• N-Cyclopropyl-3-[5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl]benzamide
• STK502989
• N-Cyclopropyl-3-(5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl)benzamide
• CS-0368131
• AKOS005171234
• 1119452-62-8
• DTXSID401154105
• LS-01539
• ALBB-004196
• MFCD12026809
• N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide

• MDL： MFCD12026809
• Inchi： 1S/C15H18N4O2/c1-2-16-9-13-18-14(19-21-13)10-4-3-5-11(8-10)15(20)17-12-6-7-12/h3-5,8,12,16H,2,6-7,9H2,1H3,(H,17,20)
• InChI Key： ONIVOFKXFQCLFM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2=NOC(CNCC)=N2)C=1)NC1CC1

Computed Properties

• Exact Mass: 286.14297583g/mol
• Monoisotopic Mass: 286.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles